(5Z)-3-butyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[3-(2-methyl-4-propoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N3O2S2/c1-4-6-14-29-26(31)24(34-27(29)33)17-20-18-30(21-10-8-7-9-11-21)28-25(20)23-13-12-22(16-19(23)3)32-15-5-2/h7-13,16-18H,4-6,14-15H2,1-3H3/b24-17-
• InChI Key: OERAGTLXYKMZKY-ULJHMMPZSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OCCC)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OCCC)C)C4=CC=CC=C4)SC1=S

Description

(5Z)-3-butyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative characterized by a central rhodanine (2-thioxothiazolidin-4-one) scaffold. The Z-configuration at the C5 position is stabilized by conjugation with the substituted benzylidene moiety. Key structural features include:

• Butyl group at N3, enhancing lipophilicity.
• Pyrazole ring substituted with 2-methyl-4-propoxyphenyl and phenyl groups, contributing to steric bulk and electronic modulation.
• Thioxo group at C2, enabling hydrogen bonding and metal coordination.

Synthesis typically involves condensation of 3-butyl-2-thioxothiazolidin-4-one with substituted benzaldehyde derivatives under acidic or basic conditions (e.g., glacial acetic acid/sodium acetate or K₂CO₃ in water) . The compound’s planar heterocyclic core and substituent-driven non-planarity (dihedral angles ~79° between thiazolidinone and aromatic rings) influence crystallinity and solubility .

Biological Activity

The compound (5Z)-3-butyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a complex organic molecule notable for its diverse structural components, including a thiazolidinone ring and a pyrazole moiety. Its unique structure contributes to its potential applications in medicinal chemistry, particularly in the fields of anti-inflammatory and anticancer research.

Chemical Structure and Properties

This compound has the molecular formula $C_{27}H_{29}N_3O_2S^2$ and a molecular weight of approximately 491.67 g/mol. The presence of multiple functional groups in its structure enhances its biological activity and reactivity, making it a valuable subject for further investigation.

Anti-inflammatory Properties

Research indicates that this compound exhibits significant anti-inflammatory activity. It modulates various biochemical pathways involved in inflammation, potentially interacting with enzymes and receptors that play critical roles in inflammatory processes. For instance, it has shown inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key mediators in inflammatory responses .

Anticancer Potential

The anticancer properties of the compound are attributed to its ability to influence cell proliferation and apoptosis. Studies have demonstrated that it can induce cytotoxicity in cancer cell lines, with IC50 values indicating effective concentration levels for inhibiting cell growth . The mechanism involves interactions with specific molecular targets that are crucial for cancer cell survival.

Comparative Analysis with Similar Compounds

The biological activity of (5Z)-3-butyl can be compared with structurally similar compounds to highlight its unique attributes:

Compound Name	Structure Features	Unique Attributes
4,4’-Difluorobenzophenone	Benzophenone core	Known for its photostability
Suberanilic Acid	Aromatic acid structure	Exhibits anti-inflammatory properties
(5Z)-3-butyl derivative	Similar core structure	Variations in side chains affect reactivity

The unique combination of functional groups in (5Z)-3-butyl allows for targeted interactions within biological systems, enhancing its therapeutic potential compared to these similar compounds .

Case Studies

Several studies have explored the biological activities of pyrazole derivatives, emphasizing the significance of the pyrazole nucleus in medicinal chemistry:

• Selvam et al. synthesized novel 1-thiocarbamoyl 3-substituted phenyl-5-(2-pyrrolyl)-4,5-dihydro-(1H)-pyrazole derivatives that exhibited high activity against monoamine oxidase B (MAO-B) isoforms alongside anti-inflammatory effects comparable to standard drugs like indomethacin .
• Burguete et al. reported on the synthesis of 1,5-diaryl pyrazole derivatives tested against bacterial strains such as E. coli and S. aureus, revealing promising antimicrobial properties .

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Thiazolidinone Derivatives

Compound Name	Thiazolidinone Substituents	Benzylidene/Pyrazole Substituents	Key Properties
Target Compound	3-butyl	3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazole	High lipophilicity; steric hindrance from propoxy group
(5Z)-5-(2-hydroxybenzylidene)-3-phenyl-2-thioxothiazolidin-4-one (Compound I)	3-phenyl	2-hydroxybenzylidene	Intramolecular H-bonding (O–H⋯S); moderate solubility in polar solvents
3-(sec-butyl)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}…	3-sec-butyl	3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole	Lower steric bulk than target; methoxy enhances π-π stacking
(5Z)-5-(phenylmethylidene)-3-phenyl-2-thioxothiazolidin-4-one (Compound IV)	3-phenyl	Phenylmethylidene (no hydroxy/propoxy)	No H-bonding; poor solubility due to planar packing

Physicochemical and Crystallographic Properties

• Solubility : The target compound’s 4-propoxy group increases hydrophobicity compared to methoxy or hydroxy analogs, reducing aqueous solubility but improving membrane permeability .
• Thermal Stability: Thioxo and rigid pyrazole moieties contribute to thermal stability (>200°C decomposition), consistent with related thiazolidinones .